Cas no 2171708-19-1 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-2-methylmorpholine-3-carboxylic acid)

• Product Name: 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-2-methylmorpholine-3-carboxylic acid
• CAS No: 2171708-19-1
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5760586
• PubChem ID: 165513684
• Update Time: 2025-06-14

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-2-methylmorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}-2-methylmorpholine-3-carboxylic acid
• EN300-1511888
• 2171708-19-1
• 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-2-methylmorpholine-3-carboxylic acid

• Inchi： 1S/C27H32N2O6/c1-3-8-18(25(30)29-13-14-34-17(2)24(29)26(31)32)15-28-27(33)35-16-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-7,9-12,17-18,23-24H,3,8,13-16H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： OMEWLMSOLWLFDC-UHFFFAOYSA-N
• SMILES： O1CCN(C(C(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCC)=O)C(C(=O)O)C1C

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-2-methylmorpholine-3-carboxylic acid

Research Briefing on 2171708-19-1 and 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-2-methylmorpholine-3-carboxylic Acid

In recent years, the compound 2171708-19-1 and its derivative, 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-2-methylmorpholine-3-carboxylic acid, have garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their potential applications in drug discovery, peptide synthesis, and targeted therapeutics. This briefing aims to provide an overview of the latest research developments related to these compounds, highlighting their synthesis, biological activity, and potential therapeutic applications.

The compound 2171708-19-1 is a key intermediate in the synthesis of complex peptides and small molecules. Its structural features, including the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, make it particularly useful in solid-phase peptide synthesis (SPPS). Recent studies have focused on optimizing the synthesis of 2171708-19-1 to improve yield and purity, which are critical for its application in high-throughput drug screening and combinatorial chemistry.

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-2-methylmorpholine-3-carboxylic acid, a derivative of 2171708-19-1, has been investigated for its role in modulating biological pathways. Research indicates that this compound exhibits promising activity as a protease inhibitor, with potential applications in treating diseases such as cancer and viral infections. Its unique morpholine ring and carboxylic acid functionality contribute to its ability to interact with specific enzyme active sites, making it a valuable scaffold for further drug development.

Recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have enabled researchers to characterize these compounds with greater precision. These techniques have been instrumental in elucidating the pharmacokinetic and pharmacodynamic properties of 2171708-19-1 and its derivatives, providing insights into their stability, bioavailability, and metabolic pathways.

In addition to their therapeutic potential, these compounds have also been explored for their utility in chemical biology tools. For instance, the Fmoc group in 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-2-methylmorpholine-3-carboxylic acid can be used for site-specific labeling of proteins and peptides, facilitating studies on protein-protein interactions and cellular localization. This versatility underscores the importance of these compounds in both basic and applied research.

Looking ahead, ongoing research is expected to further elucidate the mechanisms of action of 2171708-19-1 and its derivatives, as well as their potential for clinical translation. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development of novel therapeutics based on these compounds. Future studies may also explore their use in combination therapies and personalized medicine, addressing unmet medical needs in various disease areas.

In conclusion, the compounds 2171708-19-1 and 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-2-methylmorpholine-3-carboxylic acid represent promising candidates for drug discovery and chemical biology applications. Continued research into their synthesis, biological activity, and therapeutic potential will undoubtedly contribute to advancements in the field of chemical biology and pharmaceutical sciences.